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Compound of Interest

Compound Name:

N-((1,1-

Dimethylethoxy)carbonyl)-3-fluoro-

L-phenylalanine

Cat. No.: B558692 Get Quote

Proper Disposal of N-((1,1-
Dimethylethoxy)carbonyl)-3-fluoro-L-
phenylalanine
For immediate reference, this document outlines the essential procedures for the safe and

compliant disposal of N-((1,1-Dimethylethoxy)carbonyl)-3-fluoro-L-phenylalanine, a

compound common in pharmaceutical research and development. While not classified as a

hazardous substance by the OSHA Hazard Communication Standard (29 CFR 1910.1200),

responsible disposal is paramount to ensure personnel safety and environmental protection[1].

Adherence to institutional and local regulations is mandatory.

Pre-Disposal Safety and Handling
Before beginning any disposal-related activities, ensure that appropriate personal protective

equipment (PPE) is worn. The immediate work area should be well-ventilated.

Personal Protective Equipment (PPE): Wear safety glasses with side shields or chemical

safety goggles, chemical-resistant gloves (e.g., nitrile), and a laboratory coat[1][2].

Engineering Controls: Use a chemical fume hood or ensure adequate ventilation when

handling the powder form to minimize dust generation[3].
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Spill Management: In case of a spill, avoid generating dust. Carefully sweep or vacuum the

material and place it into a suitable, sealed container for disposal[2][3].

Chemical and Physical Properties Summary
The following table summarizes key data for N-((1,1-Dimethylethoxy)carbonyl)-3-fluoro-L-
phenylalanine relevant to its handling and disposal.

Property Value Reference

CAS Number 114873-01-7 [1]

Appearance White to off-white powder/solid [4]

Hazard Classification
Not classified as a hazardous

substance
[1]

Solubility Soluble in water [4]

Stability Stable under normal conditions [4]

Incompatible Materials Strong oxidizing agents [4]

Step-by-Step Disposal Protocol
The primary principle for disposing of this substance is to prevent its release into the

environment[1][2]. Under no circumstances should this chemical be poured down the drain or

mixed with general laboratory trash unless explicitly permitted by your institution's safety

policies.

Step 1: Waste Characterization and Segregation

Pure, Uncontaminated Waste: Collect the solid N-((1,1-Dimethylethoxy)carbonyl)-3-fluoro-
L-phenylalanine waste in its original container or a new, compatible, and clearly labeled

container.

Contaminated Waste: Any materials grossly contaminated with the compound (e.g., paper

towels from a spill clean-up, contaminated gloves) should be collected separately in a sealed

and labeled container.
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Solutions: Aqueous solutions of this compound should be collected in a labeled, sealed

container. Do not dispose of solutions down the sanitary sewer.

Step 2: Packaging and Labeling

Container: Use a robust, sealable container compatible with the chemical. Ensure the

container is in good condition.

Labeling: Label the waste container clearly. The label should include:

The full chemical name: "N-((1,1-Dimethylethoxy)carbonyl)-3-fluoro-L-phenylalanine"

The words "Non-Hazardous Waste for Disposal"

The name of the principal investigator or lab manager

The date of accumulation

Step 3: Storage of Waste

Store the sealed and labeled waste container in a designated chemical waste accumulation

area. This area should be secure, well-ventilated, and away from incompatible materials[3].

Step 4: Final Disposal

Consult Institutional Policy: The final disposal route is dictated by your institution's

Environmental Health and Safety (EHS) department. Always consult your institution's specific

waste management guidelines[5].

Licensed Waste Contractor: Arrange for the collection of the waste through your institution’s

designated hazardous or chemical waste disposal contractor. Even though the material is not

classified as hazardous, specialized chemical waste vendors are equipped to handle its

proper disposal[6].

Documentation: Maintain a record of the disposal, including the chemical name, quantity, and

date of pickup by the waste contractor.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N-
((1,1-Dimethylethoxy)carbonyl)-3-fluoro-L-phenylalanine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b558692?utm_src=pdf-body
https://www.benchchem.com/product/b558692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Assessment

Containment & Labeling
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Document Disposal

End: Compliant Disposal
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Caption: Disposal workflow for N-((1,1-Dimethylethoxy)carbonyl)-3-fluoro-L-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

